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Compound of Interest

Compound Name: 2-Amino-4-chloro-5-methylphenol

Cat. No.: B1266682 Get Quote

In-Depth Technical Guide: 2-Amino-4-chloro-5-
methylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Amino-4-
chloro-5-methylphenol (CAS Number: 53524-27-9). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding of its

properties and associated hazards. This document is intended to be a crucial resource for

professionals handling this chemical in research and development settings.

Chemical Identification and Properties
2-Amino-4-chloro-5-methylphenol is an aromatic organic compound. Its identity and key

physicochemical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1266682?utm_src=pdf-interest
https://www.benchchem.com/product/b1266682?utm_src=pdf-body
https://www.benchchem.com/product/b1266682?utm_src=pdf-body
https://www.benchchem.com/product/b1266682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

IUPAC Name
2-amino-4-chloro-5-

methylphenol
PubChem[1]

CAS Number 53524-27-9 Fluorochem, PubChem[1][2]

Molecular Formula C7H8ClNO Fluorochem, PubChem[1][2]

Molecular Weight 157.6 g/mol Fluorochem, PubChem[1][2]

Appearance Off-white solid Huateng Pharma[3]

Boiling Point 281.5°C at 760 mmHg Huateng Pharma[3]

Density 1.331 g/cm³ Huateng Pharma[3]

InChI Key
QDGJHZNOQSIFAT-

UHFFFAOYSA-N
Fluorochem, PubChem[1][2]

Canonical SMILES CC1=CC(O)=C(N)C=C1Cl Fluorochem[2]

Hazard Identification and Classification
This chemical is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictogram:
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GHS07: Exclamation mark (Harmful/Irritant)[2]

Signal Word: Warning[2]

Toxicological Information
A critical review of available safety data sheets indicates a lack of quantitative toxicological

data for 2-Amino-4-chloro-5-methylphenol.

Toxicological Endpoint Result

Acute Oral Toxicity
No quantitative data (LD50) available. Classified

as harmful if swallowed.

Acute Dermal Toxicity No data available.

Acute Inhalation Toxicity
No quantitative data (LC50) available. May

cause respiratory irritation.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory or Skin Sensitization No data available.[4]

Germ Cell Mutagenicity No data available.[4]

Carcinogenicity No data available.[4]

Reproductive Toxicity No data available.[4]

Experimental Protocols and Standard Procedures
Due to the limited availability of published, detailed experimental protocols for this specific

compound, this section outlines the standard operating procedures for safe handling, storage,

and emergency response as derived from safety data sheets.

First Aid Measures
A systematic approach to first aid is crucial in case of accidental exposure. The following

workflow outlines the recommended procedures.
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Inhalation Exposure Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Immediately remove all
contaminated clothing

Rinse cautiously with water
for several minutes Rinse mouth with water

Keep at rest in a comfortable
breathing position

If breathing is difficult,
give oxygen

If not breathing,
give artificial respiration

Seek Immediate Medical Attention

Wash skin with plenty of
soap and water

If skin irritation persists,
seek medical attention

Remove contact lenses,
if present and easy to do

Continue rinsing for at least 15 minutes

Seek Immediate Medical Attention

Do NOT induce vomiting

Never give anything by mouth to an
unconscious person

Call a POISON CENTER or
doctor immediately
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Spill Occurs

Ensure Adequate Ventilation
& Evacuate Personnel

Wear Personal Protective Equipment (PPE):
- Chemical resistant gloves
- Safety goggles/face shield

- Protective clothing
- Respirator (if dust is generated)

Prevent further leakage or spillage
if safe to do so

Avoid dust formation

Methods for Containment and Clean-up

Sweep up and shovel into
suitable, closed containers for disposal

Do not let product enter drains.
Discharge into the environment must be avoided.

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Amino-4-chloro-5-methylphenol | C7H8ClNO | CID 104524 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fluorochem.co.uk [fluorochem.co.uk]

3. en.huatengsci.com [en.huatengsci.com]

4. echemi.com [echemi.com]

To cite this document: BenchChem. ["2-Amino-4-chloro-5-methylphenol" safety data sheet
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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